Cas no 1009351-41-0 (methyl 3-amino-3-(2,6-difluorophenyl)propanoate)

• Product Name: methyl 3-amino-3-(2,6-difluorophenyl)propanoate
• CAS No: 1009351-41-0
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• MDL: MFCD11200723
• CID: 5240784
• PubChem ID: 43147885
• Update Time: 2025-11-01

methyl 3-amino-3-(2,6-difluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(2,6-difluorophenyl)propanoate
• methyl3-amino-3-(2,6-difluorophenyl)propanoate

• MDL： MFCD11200723
• Inchi： 1S/C10H11F2NO2/c1-15-9(14)5-8(13)10-6(11)3-2-4-7(10)12/h2-4,8H,5,13H2,1H3
• InChI Key： HWOGPYPRYHCSRK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3-(2,6-difluorophenyl)propanoate

Methyl 3-Amino-3-(2,6-Difluorophenyl)Propanoate (CAS No. 1009351-41-0): A Comprehensive Overview

Methyl 3-amino-3-(2,6-difluorophenyl)propanoate, also known by its CAS registry number 1009351-41-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a difluorophenyl moiety, making it a versatile building block for various chemical and biological applications. Recent advancements in synthetic chemistry have further highlighted its potential as a key intermediate in the development of novel therapeutic agents.

The molecular structure of methyl 3-amino-3-(2,6-difluorophenyl)propanoate consists of a central propanoate backbone with an amino group attached to the third carbon atom. The presence of the 2,6-difluorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and pharmacokinetic properties. This makes it an attractive candidate for exploring its role in drug design and delivery systems.

Recent studies have focused on the synthesis and characterization of methyl 3-amino-3-(2,6-difluorophenyl)propanoate, employing advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in medicinal chemistry. For instance, researchers have explored its potential as a precursor for constructing bioactive molecules with enhanced solubility and bioavailability.

In terms of pharmacological applications, methyl 3-amino-3-(2,6-difluorophenyl)propanoate has shown promise as a biological effector in various assays. Its ability to modulate cellular signaling pathways has been investigated in vitro, suggesting potential roles in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its structural versatility allows for further functionalization, enabling the creation of derivatives with tailored biological activities.

The synthesis of methyl 3-amino-3-(2,6-difluorophenyl)propanoate typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. Recent optimizations have focused on reducing reaction times and minimizing byproducts, making the synthesis more efficient and environmentally friendly. These advancements underscore the importance of sustainable practices in modern chemical research.

From an analytical standpoint, the characterization of methyl 3-amino-3-(2,6-difluorophenyl)propanoate has been enhanced through techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These tools provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, methyl 3-amino-3-(2,6-difluorophenyl)propanoate (CAS No. 1009351-41-0) stands out as a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and versatile properties continue to drive innovative research, paving the way for new discoveries in drug development and chemical engineering.